![molecular formula C22H23N7O B2920757 2-(3-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile CAS No. 2176201-35-5](/img/structure/B2920757.png)
2-(3-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H23N7O and its molecular weight is 401.474. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Docking
A series of novel pyridine and fused pyridine derivatives have been synthesized, starting from specific carbonitrile precursors. These derivatives were subjected to in silico molecular docking screenings against GlcN-6-P synthase as the target protein, revealing moderate to good binding energies. This indicates potential applications in antimicrobial and antioxidant activities, showcasing the compound's relevance in scientific research for therapeutic discovery (Flefel et al., 2018).
Antimicrobial and Anticancer Properties
Newly synthesized compounds based on pyridine-3-carbonitrile demonstrated significant antimicrobial and antitumor activities. This research emphasizes the compound's utility in the development of new antimicrobial and anticancer agents, highlighting its potential for contributing to novel therapeutic strategies (Elewa et al., 2021).
Heterocyclic Synthesis
Utilizing enaminonitriles in heterocyclic synthesis, a study explored the creation of new pyrazole, pyridine, and pyrimidine derivatives. This research signifies the compound's role in expanding the library of heterocyclic compounds, potentially leading to the discovery of new drugs and materials (Fadda et al., 2012).
Corrosion Inhibition
Aryl pyrazolo pyridine derivatives have been investigated for their effect on inhibiting copper corrosion in hydrochloric acid systems. The study found that these compounds act as cathodic type inhibitors, indicating their potential application in protecting metals from corrosion, which is crucial for industrial applications (Sudheer & Quraishi, 2015).
Neurotropic Activity
Research on S-alkyl derivatives of pyrano[3,4-c]pyridines, including compounds with similar structures, demonstrated anxiolytic and antidepressant psychotropic activities without exhibiting muscle relaxation at studied doses. This points to the compound's potential application in developing new treatments for neurological disorders (Dashyan et al., 2022).
properties
IUPAC Name |
2-[3-[[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]methyl]azetidin-1-yl]-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N7O/c1-14-8-15(2)29(25-14)20-6-7-21(30)28(26-20)13-16-11-27(12-16)22-18(10-23)9-17-4-3-5-19(17)24-22/h6-9,16H,3-5,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDAJABPHLLMRMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN(C(=O)C=C2)CC3CN(C3)C4=C(C=C5CCCC5=N4)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.